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Compound of Interest

2-Acetylamino-5-bromo-3-
Compound Name:
methylpyridine

Cat. No.: B118694

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for the chemical
compound 2-Acetylamino-5-bromo-3-methylpyridine, identified by CAS number 142404-81-
7. This document is intended for use by professionals in research, development, and
manufacturing environments.

Chemical Identification and Properties

2-Acetylamino-5-bromo-3-methylpyridine is a substituted pyridine derivative. Its primary
utility lies in its role as a versatile intermediate in the synthesis of more complex molecules,
particularly in the pharmaceutical and agrochemical sectors.[1] The presence of a bromine
atom and an acetylamino group on the pyridine ring provides reactive sites for various chemical
modifications.

Synonyms: N-(5-Bromo-3-methylpyridin-2-yl)acetamide, 2-acetamido-5-bromo-3-
methylpyridine.
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Property Value Source
CAS Number 142404-81-7 Internal
Molecular Formula CsH9BrN20 [2]
Molecular Weight 229.07 g/mol [2][3]
Appearance Solid [2]
Melting Point 111-115°C [2]
Boiling Point 357.9 °C at 760 mmHg [2]
Purity 297% [2]

Hazard Identification and Safety Precautions

This compound is classified as hazardous. Adherence to strict safety protocols is mandatory to
prevent adverse health effects.

Hazard Statement Code Description Source

] May cause harm if
Harmful if swallowed H302 ) [2]
ingested.

s Contact with skin may
Causes skin irritation H315 o [2]
cause irritation.

) Contact with eyes
Causes serious eye _
o H319 may cause serious [2]
irritation o
irritation.

_ Inhalation of dust may
May cause respiratory o _
T H335 irritate the respiratory [2]
irritation
tract.

Precautionary Measures:

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize exposure to dust and vapors.
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» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter if dust is

generated.

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

First-Aid Measures

In the event of exposure, immediate medical attention is crucial.

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
them a small amount of water to drink. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.
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Handling and Storage

Proper handling and storage are essential to maintain the chemical's integrity and prevent
accidents.

« Handling: Avoid creating dust. Use non-sparking tools. Keep away from heat, sparks, and

open flames.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep
away from oxidizing agents. Recommended storage temperature is 2-8°C.[2]

Experimental Applications

While specific experimental protocols for CAS 142404-81-7 are not readily available in the
public domain, its primary application is as a building block in organic synthesis. It is particularly
useful in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to
form carbon-carbon bonds. The bromine atom at the 5-position serves as a reactive handle for
these transformations.

Below are representative experimental workflows for the synthesis of related compounds,
illustrating the potential applications of this chemical's structural motifs.

Synthesis of N-(5-aryl-3-methylpyridin-2-yl)acetamide
via Suzuki-Miyaura Coupling

This workflow demonstrates a typical Suzuki-Miyaura coupling reaction where a bromo-pyridine
derivative is coupled with an arylboronic acid. This is a common application for compounds like
2-Acetylamino-5-bromo-3-methylpyridine.
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Reactants & Catalyst

2-Acetylamino-5-bromo-3-methylpyridine

N-(5-aryl-3-methylpyridin-2-yl)acetamide

Arylboronic Acid Reaction Process ‘Workup & Purification
( Reaction in Solvent Heat After reaction completion | (" Aqueous Workup Sy —
T \ (e.g.D ) (e.g., 80-100°C) & Extraction graphy
alladium Catalyst
e )4

Base
(e.9., K2CO3)

Click to download full resolution via product page

A generalized workflow for a Suzuki-Miyaura coupling reaction.

Conceptual Synthesis of 2-Acetylamino-5-bromo-3-
methylpyridine

This diagram illustrates a plausible synthetic route to the title compound, starting from 2-amino-

3-methylpyridine.
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2-Amino-3-methylpyridine

'
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Bromination
(e.g., NBS or Br2)
2-Acetylamino-5-bromo-3-methylpyridine
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A conceptual synthetic pathway to the title compound.

Biological Activity and Signaling Pathways

Currently, there is no publicly available data on the specific biological activity or the signaling
pathways directly modulated by 2-Acetylamino-5-bromo-3-methylpyridine. Its primary role is
as a synthetic intermediate. The biological activities of the final products synthesized from this
compound are diverse and depend on the specific molecular modifications performed. It has
been implicated as an intermediate in the development of drugs targeting central nervous

system disorders.[3]

Due to the lack of specific biological data for this intermediate, a signaling pathway diagram

cannot be provided at this time.

Disclaimer
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This document is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Users should consult the SDS for this product before
handling and use. The information provided is based on currently available data and is believed
to be accurate, but no warranty, express or implied, is made. All users of this chemical should
be adequately trained in chemical handling and safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyridine (CAS 142404-81-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b118694+#cas-142404-81-7-chemical-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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